Cas no 1358192-55-8 (N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide)

• Product Name: N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
• CAS No: 1358192-55-8
• MF: C₁₉H₁₆BrN₅OS
• MW: 442.3322
• CID: 5345624
• Update Time: 2025-10-22

N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-2-[(1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
• N-(3-bromophenyl)-2-[(1-ethyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide
• N-(3-BROMOPHENYL)-2-({1-ETHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOXALIN-4-YL}SULFANYL)ACETAMIDE
• N-(3-bromophenyl)-2-((1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide
• N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C19H16BrN5OS/c1-2-16-23-24-18-19(22-14-8-3-4-9-15(14)25(16)18)27-11-17(26)21-13-7-5-6-12(20)10-13/h3-10H,2,11H2,1H3,(H,21,26)
• InChI Key： VEAKYSGEILXWIH-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])N([H])C(C([H])([H])SC1C2=NN=C(C([H])([H])C([H])([H])[H])N2C2=C([H])C([H])=C([H])C([H])=C2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 526
• XLogP3: 4.8
• Topological Polar Surface Area: 97.5

Additional information on N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide (CAS No. 1358192-55-8)

The compound N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide (CAS No. 1358192-55-8) is a highly specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, featuring a triazoloquinoxaline core and a bromophenyl substituent, makes it a subject of interest for drug discovery and biochemical applications. Researchers are increasingly exploring its role in modulating protein-protein interactions and enzyme inhibition, particularly in the context of kinase-targeted therapies.

In recent years, the demand for heterocyclic compounds like N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide has surged due to their versatility in medicinal chemistry. This compound's sulfanylacetamide moiety is particularly noteworthy, as it enhances binding affinity to biological targets. Studies suggest potential applications in neurodegenerative disease research and cancer therapeutics, aligning with current trends in precision medicine. Its CAS No. 1358192-55-8 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation.

The synthesis of N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide involves multi-step organic reactions, including triazole ring formation and thioether linkage construction. These processes are optimized for yield and scalability, addressing the growing need for custom synthetic intermediates in drug development pipelines. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's structural integrity, a crucial factor for reproducibility in academic and industrial labs.

From a commercial perspective, CAS No. 1358192-55-8 is gaining traction in specialty chemical markets. Suppliers highlight its utility as a building block for bioactive molecules, with particular relevance to small-molecule inhibitor design. The compound's 3-bromophenyl group offers strategic advantages for further functionalization through cross-coupling reactions, making it valuable for combinatorial chemistry approaches. This aligns with industry demands for modular compounds that accelerate lead optimization.

Environmental and safety profiles of N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide are thoroughly documented in compliance with REACH regulations. While not classified as hazardous under standard protocols, proper handling procedures are recommended due to its brominated aromatic component. Storage conditions typically specify protection from light and moisture to maintain stability, reflecting best practices for research chemical preservation.

Emerging applications for this compound include its use as a fluorescent probe precursor, leveraging the quinoxaline scaffold's photophysical properties. Recent publications demonstrate its incorporation into molecular sensors for biological imaging, capitalizing on current interests in theranostic agents. The ethyl-triazolo modification further enhances lipophilicity, improving cellular membrane permeability—a key consideration in drug delivery system development.

Patent landscapes reveal growing intellectual property activity surrounding triazoloquinoxaline derivatives, with CAS No. 1358192-55-8 appearing in claims related to kinase inhibition and signal transduction modulation. This reflects broader pharmaceutical industry priorities in targeting intracellular signaling pathways. Academic collaborations are increasingly investigating its potential in epigenetic regulation, particularly through interactions with bromodomain-containing proteins.

For researchers seeking detailed technical specifications, the compound's IUPAC name provides precise structural information, while its molecular formula (C19H16BrN5OS) enables accurate stoichiometric calculations. Computational chemistry studies predict favorable ADMET properties, suggesting good oral bioavailability—an important factor for preclinical development candidates. These characteristics position N-(3-bromophenyl)-2-({1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide as a promising scaffold for next-generation therapeutics.